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Compound of Interest

Compound Name: 4-Methoxyphenyl acetate

Cat. No.: B073823 Get Quote

Essential Safety and Handling Guide for 4-
Methoxyphenyl Acetate
For laboratory professionals, including researchers, scientists, and those in drug development,

the safe handling of chemical compounds is paramount. This guide provides immediate,

essential safety and logistical information for handling 4-Methoxyphenyl acetate, focusing on

procedural steps for safe operation and disposal.

Chemical Identifier:

Name: 4-Methoxyphenyl acetate

Synonyms: p-Acetoxyanisole, (4-methoxyphenyl) acetate

CAS Number: 1200-06-2[1]

Molecular Formula: C9H10O3[1]

Molecular Weight: 166.17 g/mol [1]

Hazard Identification and Personal Protective
Equipment (PPE)
4-Methoxyphenyl acetate is classified with the following hazards:
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Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]

May be harmful if swallowed.[1]

To mitigate these risks, the following personal protective equipment is mandatory:

PPE Category Specification Rationale

Eye Protection
Chemical splash goggles or a

face shield.

Protects against splashes that

can cause serious eye

irritation.[2]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact which

can cause irritation.[2]

Body Protection
A chemical-resistant laboratory

coat.

Protects against incidental skin

contact and contamination of

personal clothing.[2]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, wear

respiratory protection.

Prevents inhalation of vapors

or mists that may cause

respiratory irritation.[2]

Operational Plan: Step-by-Step Handling Procedure
1. Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.

Ensure safety showers and eyewash stations are readily accessible.[3]

Cover the work surface with absorbent, disposable bench paper.

Assemble all necessary equipment (glassware, spatulas, etc.) before handling the chemical.
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2. Handling and Use:

Wear all required PPE as specified in the table above.

Avoid breathing any dust, fumes, gas, mist, vapors, or spray.[2]

Avoid contact with skin and eyes.[4]

After handling, wash hands and other exposed areas thoroughly with mild soap and water.[4]

3. Storage:

Store in a well-ventilated place.[2]

Keep the container tightly closed.[2]

Store in a dry, cool place.[3]

Keep away from oxidizing agents.[3]

Disposal Plan
All waste materials must be handled as hazardous waste.

Chemical Waste: Dispose of contents and container to an appropriate treatment and

disposal facility in accordance with local, regional, and national regulations.[2] Do not empty

into drains.[5]

Contaminated Materials: Any materials that have come into contact with 4-Methoxyphenyl
acetate, such as gloves, bench paper, and empty containers, should be disposed of as

hazardous waste.[5]

Emergency Procedures
First-Aid Measures:
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with soap and plenty of

water. Consult a doctor if irritation persists.[2]

Eye Contact

Rinse with pure water for at least 15 minutes,

holding the eyelids open. Seek immediate

medical attention.[2]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical attention.[4]

Spill Response Workflow:

In the event of a spill, follow the procedure outlined in the diagram below.
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Spill Occurs

Evacuate unnecessary personnel

Ensure adequate ventilation

Wear appropriate PPE (gloves, goggles, lab coat, respirator if needed)

Contain the spill with inert absorbent material (e.g., sand, vermiculite)

Carefully collect the absorbed material into a suitable, labeled container for hazardous waste

Clean the spill area with soap and water

Dispose of all contaminated materials as hazardous waste

Report the incident to the appropriate safety personnel

Spill Response Complete

Click to download full resolution via product page

Workflow for handling a chemical spill of 4-Methoxyphenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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